Cas no 51771-52-9 (Simmondsin)

• Product Name: Simmondsin
• CAS No: 51771-52-9
• MF: C₁₆H₂₅NO₉
• MW: 375.371005773544
• CID: 373714
• Update Time: 2025-07-29

Simmondsin Chemical and Physical Properties

Names and Identifiers

• Acetonitrile,2-[(2S,3R,4S,6R)-6-(b-D-glucopyranosyloxy)-2-hydroxy-3,4-dimethoxycyclohexylidene]-, (2Z)-
• (2Z)-2-[(2S,3R,4S,6R)-2-hydroxy-3,4-dimethoxy-6-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxycyclohexylidene]acetonitrile
• SIMMONDSIN
• SIMMONDSIN(P)
• Simmondsin

• Inchi： 1S/C16H25NO9/c1-23-9-5-8(7(3-4-17)11(19)15(9)24-2)25-16-14(22)13(21)12(20)10(6-18)26-16/h3,8-16,18-22H,5-6H2,1-2H3/b7-3+/t8-,9+,10-,11+,12-,13+,14-,15+,16-/m1/s1
• InChI Key： KURSRHBVYUACKS-XGYNEUJOSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1/C(=C\C#N)/[C@@H]([C@H]([C@H](C1)OC)OC)O

Computed Properties

• Exact Mass: 375.15300
• Monoisotopic Mass: 375.152931
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 162

Experimental Properties

• Density: 1.45
• Boiling Point: 637.5°Cat760mmHg
• Flash Point: 339.4°C
• Refractive Index: 1.58
• PSA: 161.86000
• LogP: -2.58392

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds